![molecular formula C16H22N4O2 B5343040 4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride](/img/structure/B5343040.png)
4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride, also known as P4 or N-phenyl-4-(piperazin-1-yl) benzamide, is a synthetic compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.
Mechanism of Action
The mechanism of action of 4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride is not fully understood, but it is believed to involve the modulation of dopamine and serotonin receptors. This compound has been shown to bind to both dopamine D2 and serotonin 5-HT1A receptors with high affinity, leading to the activation or inhibition of downstream signaling pathways. This modulation of neurotransmitter systems may contribute to the antidepressant and antipsychotic effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of the enzyme monoamine oxidase A, which is involved in the metabolism of dopamine and serotonin. In vivo studies have shown that this compound can increase the levels of dopamine and serotonin in the brain, leading to the modulation of mood and behavior. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential as a therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride has several advantages and limitations for lab experiments. One of the advantages is its high affinity for dopamine and serotonin receptors, which makes it a useful tool for studying the modulation of these neurotransmitter systems. Another advantage is its potential as a lead compound for the development of novel drugs targeting various diseases. However, one of the limitations is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics. Another limitation is its potential toxicity, which requires careful evaluation in preclinical studies.
Future Directions
There are several future directions for the study of 4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride. One direction is the development of novel derivatives of this compound with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of the potential of this compound as a therapeutic agent for various diseases, including cancer and neurological disorders. Further studies are also needed to elucidate the mechanism of action of this compound and its potential as a modulator of other neurotransmitter systems. Finally, the use of this compound as a tool for studying the molecular and cellular mechanisms underlying mood and behavior may provide new insights into the pathophysiology of psychiatric disorders.
Synthesis Methods
The synthesis of 4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride can be achieved using various methods, including the reaction of 4-nitrobenzoic acid with piperazine in the presence of a reducing agent, such as iron powder or zinc dust, followed by the reaction of the resulting 4-aminobenzoylpiperazine with N-phenylisocyanate. Another method involves the reaction of 4-chlorobenzoylpiperazine with pyrrolidine in the presence of a base, followed by the reaction of the resulting 4-(3-pyrrolidinyl)benzoylpiperazine with N-phenylisocyanate.
Scientific Research Applications
4-[2-(3-pyrrolidinyl)benzoyl]-1-piperazinecarboxamide hydrochloride has been studied extensively for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its potential as an antipsychotic and antidepressant agent. In neuroscience, this compound has been studied for its potential as a modulator of dopamine and serotonin receptors, which are involved in the regulation of mood and behavior. In drug discovery, this compound has been screened for its potential as a lead compound for the development of novel drugs targeting various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
4-(2-pyrrolidin-3-ylbenzoyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2/c17-16(22)20-9-7-19(8-10-20)15(21)14-4-2-1-3-13(14)12-5-6-18-11-12/h1-4,12,18H,5-11H2,(H2,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUSOJHWGYJEUMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C2=CC=CC=C2C(=O)N3CCN(CC3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.